Cas no 1150655-04-1 (POTASSIUM DIMETHYLAMINOMETHYLTRIFLUOROBORONATE)

• Product name: POTASSIUM DIMETHYLAMINOMETHYLTRIFLUOROBORONATE
• CAS No: 1150655-04-1
• MF: C₃H₈BF₃N^.K
• MW: 165.00682
• MDL: MFCD10700163
• CID: 857294
• PubChem ID: 45588179

POTASSIUM DIMETHYLAMINOMETHYLTRIFLUOROBORONATE Chemical and Physical Properties

Names and Identifiers

• Potassiumdimethylaminomethyltrifluoroboronate
• A-5192
• I05-2554
• Potassium dimethylaminomethyltrifluoroborate
• Potassium N,N-dimethylaminomethyltrifluoroborate
• EN300-216120
• SY025031
• PS-16102
• Potassium (dimethylamino)methyl-trifluoroboranuide
• Potassium [(dimethylamino)methyl](trifluoro)borate(1-)
• RSVQKXNUTHTPLK-UHFFFAOYSA-N
• Borate(1-), [(dimethylamino)methyl]trifluoro-, potassium (1:1), (T-4)-
• AKOS013014544
• Potassium dimethylaminomethyltrifluoroboronate
• Potassium (N,N-dimethylaminomethyl)trifluoroboronate
• 1150655-04-1
• Potassium [(Dimethylamino)methyl]trifluoroborate
• potassium;(dimethylamino)methyl-trifluoro-boranuide
• potassium;(dimethylamino)methyl-trifluoroboranuide
• potassium (dimethylaminomethyl)trifluoroborate
• potassium((dimethylamino)methyl)trifluoroborate
• Potassium dimethylaminomethyl trifluoroboronate
• potassium [(dimethylamino)methyl]trifluoroboranuide
• Potassium Dimethylaminomethyl trifluoroborate
• SCHEMBL2030614
• F30175
• potassium ((dimethylamino)methyl)trifluoroborate
• MFCD10700163
• DTXSID20670582
• POTASSIUM DIMETHYLAMINOMETHYLTRIFLUOROBORONATE

• MDL： MFCD10700163
• Inchi： InChI=1S/C3H8BF3N.K/c1-8(2)3-4(5,6)7;/h3H2,1-2H3;/q-1;+1
• InChI Key： RSVQKXNUTHTPLK-UHFFFAOYSA-N
• SMILES： CN(C)C[B-](F)(F)F.[K+]

Computed Properties

• Exact Mass: 165.03400
• Monoisotopic Mass: 165.0338954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 73.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 1.35290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives

Additional information on POTASSIUM DIMETHYLAMINOMETHYLTRIFLUOROBORONATE

Introduction to POTASSIUM DIMETHYLAMINOMETHYLTRIFLUOROBORONATE (CAS No. 1150655-04-1)

POTASSIUM DIMETHYLAMINOMETHYLTRIFLUOROBORONATE, a compound with the chemical formula K[C(Me)(NMe₂)B(O₂F)₃], is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound, identified by its CAS number 1150655-04-1, is particularly noted for its unique structural and functional properties, which make it a valuable reagent in various synthetic applications.

The molecular structure of POTASSIUM DIMETHYLAMINOMETHYLTRIFLUOROBORONATE features a potassium cation paired with a triglyme-substituted boronate anion. The presence of fluorine atoms in the boronate group enhances its stability and reactivity, making it an attractive candidate for use in organic synthesis and as a ligand in catalytic systems. The dimethylamino group contributes to the compound's ability to participate in coordination chemistry, offering flexibility in its applications.

In recent years, research into organoboron compounds has seen remarkable advancements, particularly in the development of new pharmaceuticals and materials. POTASSIUM DIMETHYLAMINOMETHYLTRIFLUOROBORONATE has been explored for its potential in facilitating cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. These reactions are crucial in the pharmaceutical industry for creating novel drug candidates with improved efficacy and reduced side effects.

One of the most compelling aspects of POTASSIUM DIMETHYLAMINOMETHYLTRIFLUOROBORONATE is its role as a ligand in transition metal-catalyzed reactions. The boronate group's ability to coordinate with metals such as palladium and copper makes it an effective catalyst for various synthetic transformations. For instance, it has been utilized in Suzuki-Miyaura cross-coupling reactions, where it aids in the formation of carbon-carbon bonds between aryl halides and boronic acids. This reaction is pivotal in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs).

The compound's stability under various reaction conditions also makes it a preferred choice for industrial applications. Unlike some other organoboron reagents that may degrade or decompose under harsh conditions, POTASSIUM DIMETHYLAMINOMETHYLTRIFLUOROBORONATE maintains its integrity, ensuring consistent performance in synthetic protocols. This reliability is particularly important in large-scale manufacturing processes where consistency is paramount.

Recent studies have also highlighted the potential of POTASSIUM DIMETHYIAMINOMETHYLTRIFLUOROBORONATE in the development of advanced materials. Its ability to form stable complexes with metals and organic substrates has led to its exploration as a component in conductive polymers and nanomaterials. These materials have applications ranging from electronics to energy storage devices, showcasing the broad utility of this compound beyond traditional pharmaceutical applications.

The use of POTASSIUM DIMETHYIAMINOMETHYLTRIFLUOROBORONATE in drug discovery has been particularly promising. Researchers have leveraged its catalytic properties to develop novel methodologies for synthesizing complex molecular architectures. For example, it has been employed in the construction of heterocyclic compounds, which are essential components of many drugs targeting various therapeutic areas such as oncology and neurology. The efficiency and selectivity provided by this compound have significantly accelerated the discovery process for new therapeutic agents.

The environmental impact of using POTASSIUM DIMETHYIAMINOMETHYLTRIFLUOROBORONATE has also been a point of interest. As part of ongoing efforts to develop greener synthetic methods, researchers have investigated ways to minimize waste and improve atom economy when using this compound. Advances in catalytic systems have allowed for more efficient use of resources, reducing the environmental footprint associated with its production and application.

In conclusion, POTASSIUM DIMETHYIAMINOMETHYLTRIFLUOROBORONATE (CAS No. 1150655-04-1) is a versatile and highly effective compound with broad applications across multiple scientific disciplines. Its unique structural features and functional properties make it indispensable in pharmaceutical synthesis, materials science, and catalysis. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further, driving innovation and progress in these fields.